Cas no 55489-14-0 (1-Isobutyl-1H-benzimidazole-2-thiol)

• Product Name: 1-Isobutyl-1H-benzimidazole-2-thiol
• CAS No: 55489-14-0
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• MDL: MFCD02074359
• CID: 1067676
• PubChem ID: 755554
• Update Time: 2025-04-20

1-Isobutyl-1H-benzimidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-1H-benzimidazole-2-thiol
• SR-01000085201-1
• EN300-04753
• 1-Isobutyl-1H-benzo[d]imidazole-2-thiol
• SCHEMBL12565557
• 1-(2-methylpropyl)-1H-1,3-benzodiazole-2-thiol
• STK787105
• EU-0082519
• Z56821451
• SR-01000085201
• 1H-benzimidazole-2-thiol, 1-(2-methylpropyl)-
• 3-(2-methylpropyl)-1H-benzimidazole-2-thione
• BRD-K90235061-001-01-2
• AKOS005622279
• 1-Isobutyl-1H-benzoimidazole-2-thiol
• HMS1487B19
• STK824734
• AKOS000275429
• LS-05780
• 1-(2-methylpropyl)-1,3-dihydro-2H-benzimidazole-2-thione
• 55489-14-0
• MFCD02074359
• ChemDiv3_004969
• ALBB-017609
• 1-(2-methylpropyl)-1H-benzimidazole-2-thiol
• IDI1_022879

• MDL： MFCD02074359
• Inchi： 1S/C11H14N2S/c1-8(2)7-13-10-6-4-3-5-9(10)12-11(13)14/h3-6,8H,7H2,1-2H3,(H,12,14)
• InChI Key： PDEPCYZELSULEW-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2N1CC(C)C

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 307.6±25.0 °C at 760 mmHg
• Flash Point: 139.9±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Isobutyl-1H-benzimidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles